FTO-IN-7

• Molecular Formula: C18H15Cl2N3O2
• Molecular Weight: 376.2 g/mol
• InChI: InChI=1S/C18H15Cl2N3O2/c1-9-16(10(2)23-22-9)11-7-13(19)17(14(20)8-11)21-15-6-4-3-5-12(15)18(24)25/h3-8,21H,1-2H3,(H,22,23)(H,24,25)
• InChIKey: MCENODSHXUWMEL-UHFFFAOYSA-N

FTO-IN-7 Identity and Baseline Inhibition

FTO-IN-7, also designated as compound 17, MUN36378, or FTO inhibitor 1, is a synthetic small-molecule inhibitor belonging to the 2-(substituted phenylamino)benzoic acid chemotype first disclosed in patent family WO2018157842 / US11555009 . The compound has the molecular formula C₁₈H₁₅Cl₂N₃O₂ (MW 376.24) and is supplied as a white to off-white solid with a typical vendor purity of ≥98% . Biochemically, FTO-IN-7 inhibits recombinant human FTO demethylase with an IC₅₀ of <1 µM (enzyme assay) ; a fluorescence-based assay employing m⁶A-modified RNA substrate reported a more precise IC₅₀ of 3.1 µM with 83% inhibition at 20 µM . The compound elevates intracellular m⁶A RNA methylation levels by 1.8–2.7-fold in HepG2 and 3T3-L1 cells and has been profiled across multiple cancer cell lines in the primary patent .

FTO demethylase inhibitor for m⁶A RNA modification pathway studies

SAR reference compound within the 2-(substituted phenylamino)benzoic acid chemotype

Cellular target engagement reported in hepatocyte and preadipocyte models

Formulation-ready for in vivo studies with established vendor protocols

• [1] Yang, C. et al. Use of 2-(substituted phenylamino)benzoic acid FTO inhibitor in treating leukemia. Patent WO 2018157842 A1 (2018). View Source

FTO-IN-7 Differentiation from Other FTO Inhibitors

FTO inhibitors derived from distinct chemotypes—including the 2-(substituted phenylamino)benzoic acid scaffold of FTO-IN-7, the oxetanyl class (FTO-43), meclofenamic acid derivatives, and pyrazolo[1,5‑a]pyrimidine-based ALKBH5‑selective molecules—exhibit widely divergent potency, selectivity, and cellular activity profiles even when targeting the same catalytic domain . Published crystal-structure and selectivity studies demonstrate that subtle interactions with the FTO 2‑oxoglutarate and substrate-binding pockets fundamentally alter subfamily selectivity over ALKBH5, ALKBH3, and other AlkB dioxygenases . Consequently, assuming equivalent bioactivity between FTO-IN-7 and alternatives such as FB23 (IC₅₀ 60 nM), FTO-IN-15 (IC₅₀ 43.7 nM), or FTO-IN-10 (IC₅₀ 4.5 µM) without side-by-side assay data introduces substantial risk in target-engagement and phenotypic studies .

Chemotype divergence Oxetanyl, meclofenamic acid, and pyrazolopyrimidine scaffolds alter FTO binding pocket interactions, shifting selectivity profiles and potency

Potency span Reported FTO IC₅₀ values vary widely across chemotypes; assuming equivalent target engagement without direct comparison may confound phenotypic readouts

ALKBH5 cross-reactivity Moderate selectivity window differs from high-selectivity alternatives; ALKBH5 co-inhibition can affect m⁶A demethylation interpretation

• [1] Venditti, V. et al. Structure-based Discovery of a Non-competitive FTO Inhibitor Bound to a Cryptic Site at the Domain Interface. J. Mol. Biol. (2025). View Source
• [2] Structure-Based Design of Selective Fat Mass and Obesity Associated Protein (FTO) Inhibitors. J. Med. Chem. 65, 2022. View Source
• [3] MedChemExpress. FB23 (HY-137187). Technical datasheet. View Source

FTO-IN-7 Differentiation Evidence

FTO Enzyme Inhibition Comparison

In a fluorescence-based m⁶A demethylation assay using recombinant human FTO, FTO-IN-7 exhibited an IC₅₀ of 3.1 µM with 83% inhibition at 20 µM, placing its potency between the less active FTO-IN-10 (IC₅₀ 4.5 µM, TargetMol data) and the more potent FB23 (IC₅₀ 60 nM) and FTO-IN-15 (IC₅₀ 43.7 nM). This demonstrates a ~15-fold and ~72-fold potency deficit relative to FB23 and FTO-IN-15, respectively, yet a 1.45-fold advantage over FTO-IN-10. The moderate potency profile makes FTO-IN-7 suitable for applications where sub-micromolar target engagement may override potency advantages but where extreme potency could confound selectivity windows.

FTO IC₅₀ Comparison

Reported

3.1 µM (FTO-IN-7) vs. 0.06 µM (FB23), 0.044 µM (FTO-IN-15), 4.5 µM (FTO-IN-10)

Supports moderate-potency tool selection for FTO target engagement studies

Fluorescence-based m⁶A demethylation assay; cross-study data

Evidence Dimension	Recombinant human FTO enzyme IC₅₀ (µM)
Target Compound Data	IC₅₀ 3.1 µM (fluorescence-based demethylation assay)
Comparator Or Baseline	FB23 (IC₅₀ 0.06 µM), FTO-IN-15 (IC₅₀ 0.0437 µM), FTO-IN-10 (IC₅₀ 4.5 µM)
Quantified Difference	FTO-IN-7 is 1.45-fold more potent than FTO-IN-10; 51.7-fold less potent than FB23; 71-fold less potent than FTO-IN-15
Conditions	Recombinant human FTO, fluorescence-based m⁶A demethylation assay; 37 °C, 90 min incubation for FTO-IN-7

Why This Matters

Enables informed selection of a moderate-potency FTO tool compound when extreme potency may partially mask FTO-dependent biology or reduce therapeutic index.

• [1] TargetMol. FTO-IN-10 (T82368). Technical datasheet. View Source
• [2] Huang, Y. et al. Small-Molecule Inhibitors of the RNA M6A Demethylases FTO Potently Support the Survival of Dopamine Neurons. ACS Chem. Neurosci. 2021. View Source

Cellular Antiproliferative Potency Comparison

The primary patent WO2018157842 / US11555009 reports head-to-head cell viability data for multiple compounds within the 2-(substituted phenylamino)benzoic acid series tested in parallel. FTO-IN-7 (compound 17) exhibited IC₅₀ values of 16.2 µM (KP3 pancreatic cancer), 17.2 µM (SCLC-21H small-cell lung cancer), and 13.6 µM (RH30 rhabdomyosarcoma) after 72-h treatment. Within the same series, compound 25 showed IC₅₀ values ranging from 2.4 to 2.9 µM across all three lines, achieving 5.7–7.1‑fold greater potency. In contrast, compound 39 displayed IC₅₀ values of 7.3–9.2 µM, providing a 1.5–2.3‑fold improvement. This intra‑series comparative dataset uniquely positions FTO-IN-7 as a reference compound for SAR studies where incremental potency gains can be mapped to specific structural modifications.

Antiproliferative IC₅₀

Head-to-head

13.6–17.2 µM across KP3, SCLC-21H, RH30 lines

Intra-series SAR reference compound for cell-model endpoint review

72 h MTS assay; compound 25 and 39 show higher potency within same series

Evidence Dimension	Antiproliferative IC₅₀ (µM) in three cancer cell lines at 72 h
Target Compound Data	IC₅₀s: 16.2 µM (KP3), 17.2 µM (SCLC-21H), 13.6 µM (RH30)
Comparator Or Baseline	Compound 25 (IC₅₀: 2.4–2.9 µM); Compound 39 (IC₅₀: 7.3–9.2 µM) — same chemical series, same assay plate
Quantified Difference	Compound 25 is 5.7–7.1-fold more potent; compound 39 is 1.5–2.3-fold more potent than FTO-IN-7
Conditions	KP3, SCLC-21H, RH30 cells; 72-h continuous exposure; MTS viability readout (Patent WO2018157842 / US11555009)

Why This Matters

Provides the only publicly available intra‑series comparative cellular potency dataset for FTO-IN-7, critical for SAR-driven lead optimization and cross-compound benchmarking.

• [1] Yang, C. et al. US Patent 11,555,009 B2 (2023): 2-(substituted benzene matrix) aromatic formate FTO inhibitor; Biological Example 2, compound 17 cell cytotoxicity IC₅₀ data. View Source
• [2] Xjishu.com translation of CN 201810172801. Biological Example 2, compound cytotoxicity IC₅₀ table. View Source

Selectivity Profile Against ALKBH5

At a concentration of 10 µM, FTO-IN-7 inhibited recombinant ALKBH5 by less than 15% in the same fluorescence-based demethylation assay used to determine its FTO IC₅₀, indicating a selectivity ratio exceeding approximately 3.2‑fold based on the 3.1 µM FTO IC₅₀. This contrasts with earlier FTO inhibitors such as meclofenamic acid, which achieves >30‑fold selectivity over ALKBH5, and with the highly optimized FTO-IN-15, which demonstrates high selectivity over both ALKBH3 and ALKBH5 at its 43.7 nM IC₅₀. The moderate ALKBH5 selectivity window of FTO-IN-7 must be carefully considered for experiments requiring stringent interpretation of FTO‑specific versus ALKBH5‑mediated m⁶A demethylation effects.

ALKBH5 Selectivity

Class-level

<15% inhibition at 10 µM (~3.2-fold selectivity)

Defines ALKBH5 cross-reactivity context for m⁶A demethylation studies

Meclofenamic acid >30-fold; ALKBH5 IC₅₀ not directly reported

Evidence Dimension	ALKBH5 inhibition at 10 µM compound concentration
Target Compound Data	<15% inhibition of recombinant ALKBH5 at 10 µM (fluorescence-based demethylation assay)
Comparator Or Baseline	Meclofenamic acid (>30‑fold selectivity for FTO over ALKBH5); FTO-IN-15 (high selectivity for FTO over ALKBH3 and ALKBH5 at IC₅₀ concentration)
Quantified Difference	FTO-IN-7 selectivity ratio ~ 3.2 versus >30‑fold for meclofenamic acid (class‑level, assay-dependent). Direct ALKBH5 IC₅₀ not reported.
Conditions	Recombinant ALKBH5; fluorescence-based m⁶A demethylation assay (InvivoChem cited protocol); data from vendor datasheet not replicated independently across all comparators in one publication.

Why This Matters

Defines the maximum ALKBH5 cross‑reactivity risk for phenotypic assays; may preclude use in experiments requiring strict FTO/ALKBH5 discrimination.

• [1] Huang, Y. et al. Meclofenamic acid selectively inhibits FTO demethylation of m⁶A over ALKBH5. Nucleic Acids Res. 43, 373–384 (2015). View Source

Physicochemical and Formulation Profile Comparison

FTO-IN-7 exhibits a calculated LogP of 5.5 and contains a carboxylic acid moiety that dominantly governs its solubility profile. While exact thermodynamic solubility data are not reported in the primary patent, the compound is formulated for in vivo studies using DMSO/corn oil (10:90) or PEG300/Tween 80/saline mixtures per vendor protocols, consistent with moderate-to-high lipophilicity. In contrast, FB23 (cLogP ~3.2 estimated, not shown in patent) and FTO-IN-15 (MW 466.27) differ in both lipophilicity and molecular weight, which may affect tissue distribution and formulation flexibility. The carboxylic acid functional group also provides a potential salt‑formation handle that is absent in neutral FTO inhibitors such as FB23, enabling pH‑dependent solubility tuning for specific assay conditions.

Physicochemical Profile

Class-level

LogP 5.5, MW 376.24, carboxylic acid moiety

Guides formulation and solvent selection for in vitro/in vivo research

Computed LogP; salt formation potential may improve solubility

Evidence Dimension	Lipophilicity (LogP) and molecular weight
Target Compound Data	LogP 5.5; MW 376.24; carboxylic acid present
Comparator Or Baseline	FB23 (MW ~401; cLogP ~3.2; neutral); FTO-IN-15 (MW 466.27; polar functional groups)
Quantified Difference	FTO-IN-7 LogP is approximately 2.3 units higher than estimated for FB23, implying higher membrane permeability potential but potentially lower aqueous solubility.
Conditions	Computed LogP (vendor datasheet) vs. estimated cLogP for comparators; formulation guides suggest moderate solubility challenges consistent with high LogP.

Why This Matters

Governs solvent selection for in vitro assays and formulation feasibility for in vivo studies; the carboxylic acid handle may simplify salt formation for solubility optimization.

• [1] MedChemExpress. FB23 (HY-137187). Chemical structure and properties. View Source

FTO-IN-7 Application Scenarios

SAR Benchmark for Lead Optimization

FTO-IN-7 (compound 17) is the most extensively comparator‑characterized member of the WO2018157842 patent series, with IC₅₀ values reported for enzymatic (3.1 µM) and antiproliferative activity across three cancer lines (KP3: 16.2 µM, SCLC‑21H: 17.2 µM, RH30: 13.6 µM) alongside multiple structural analogs. This head‑to‑head dataset makes it an ideal reference standard for medicinal chemistry campaigns exploring the 2‑(substituted phenylamino)benzoic acid scaffold, where the potency gap to compound 25 (5.7–7.1‑fold more potent) defines a clear optimization trajectory.

FTO Target-Engagement in AML and Metabolic Disease

FTO-IN-7 elevates intracellular m⁶A RNA methylation 1.8–2.7‑fold in HepG2 hepatocytes and 3T3‑L1 preadipocytes at 5–30 µM, demonstrating robust cellular target engagement. In 3T3‑L1 preadipocytes, it inhibits adipogenic differentiation by 45–68% as measured by oil red O staining, with concurrent 42–63% downregulation of PPARγ, C/EBPα, and FABP4 mRNA at 20 µM. These data support its use in metabolic disease and AML differentiation models where excessively potent FTO inhibition may obscure dynamic range or induce confounding cytotoxicity.

Chemical Probe for FTO vs. ALKBH5 Dissection

With <15% ALKBH5 inhibition at 10 µM and a FTO IC₅₀ of 3.1 µM, FTO-IN-7 provides a usable, albeit not fully selective, tool for distinguishing FTO‑dependent m⁶A demethylation from ALKBH5‑mediated effects when used at concentrations below 10 µM. This moderate selectivity profile is well‑documented, unlike many early FTO probes where selectivity data were never published, making FTO-IN-7 a transparent choice for labs requiring defined cross‑reactivity boundaries.

In Vivo Proof-of-Concept with Established Formulations

Vendor‑provided injection protocols (DMSO/corn oil 10:90; PEG300/Tween 80/saline mixtures) enable straightforward initial in vivo dosing without extensive formulation development. The existence of published patent data demonstrating tumor‑cell cytotoxicity across multiple lines further supports its use in xenograft or syngeneic models where FTO dependency has been genetically validated. Researchers can procure FTO-IN-7 with confidence that formulation guidance and cellular pharmacology are already established, reducing lead‑time to in‑life studies.

Application

Selection Property

Validation Focus

SAR benchmark for lead optimization

Intra-series comparative enzymatic and cellular data

Potency ranking within patent chemotype; structural optimization trajectory

FTO target engagement in AML and metabolic disease models

Reported cellular m⁶A elevation and adipogenesis modulation

Reproducible on-target effects in HepG2 / 3T3-L1 models

FTO vs. ALKBH5 discrimination studies

Moderate ALKBH5 selectivity window

ALKBH5 cross-reactivity quantification in assay context

In vivo proof-of-concept with established formulations

Vendor-provided injection protocols and published cytotoxicity data

Formulation feasibility and in vivo pharmacokinetic tolerability